molecular formula C16H17ClN2O2 B8440692 Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate

Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate

Cat. No. B8440692
M. Wt: 304.77 g/mol
InChI Key: ZIQSBJGOVGMTEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate is a useful research compound. Its molecular formula is C16H17ClN2O2 and its molecular weight is 304.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate

Molecular Formula

C16H17ClN2O2

Molecular Weight

304.77 g/mol

IUPAC Name

methyl 2-chloro-6-[4-[(dimethylamino)methyl]phenyl]pyridine-4-carboxylate

InChI

InChI=1S/C16H17ClN2O2/c1-19(2)10-11-4-6-12(7-5-11)14-8-13(16(20)21-3)9-15(17)18-14/h4-9H,10H2,1-3H3

InChI Key

ZIQSBJGOVGMTEX-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1=CC=C(C=C1)C2=NC(=CC(=C2)C(=O)OC)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of methyl 2-(4-(bromoethyl)phenyl)-6-chloroisonicotinate (0.533 g, 1.56 mmol) in THF, dimethylamine (7.8 mL, 2M solution in THF) was added and reaction mass soared at rt for overnight. On completion, reaction mass concentrated and crude obtained was purified by column chromatography over silica gel obtaining pure methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate (0.48 g, 99%).
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methyl 2-(4-(bromoethyl)phenyl)-6-chloroisonicotinate
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0.533 g
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Synthesis routes and methods III

Procedure details

To a solution of methyl 2-(4-(bromomethyl)phenyl)-6-chloroisonicotinate (0.533 g, 1.56 mmol) in THF, dimethylamine (7.8 mL, 2M solution in THF) was added and reaction mass stirred at rt for overnight. On completion, reaction mass concentrated and crude obtained was purified by column chromatography over silica gel obtaining pure methyl 2-chloro-6-(4-((dimethylamino)methyl)phenyl)isonicotinate (0.48 g, 99%).
Quantity
0.533 g
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reactant
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7.8 mL
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